Cas no 63276-11-9 ((2R)-2-amino-N-propylpropanamide)

• Product Name: (2R)-2-amino-N-propylpropanamide
• CAS No: 63276-11-9
• MF: C₆H₁₄N₂O
• MW: 130.188161373138
• MDL: MFCD16051075
• CID: 3503346
• PubChem ID: 7128961
• Update Time: 2025-06-14

(2R)-2-amino-N-propylpropanamide Chemical and Physical Properties

Names and Identifiers

• PROPANAMIDE, 2-AMINO-N-PROPYL-, (R)-
• Propanamide, 2-amino-N-propyl-, (R)- (9CI)
• (2R)-2-amino-N-propylpropanamide
• D-alanine n-propylamide
• EN300-862622
• 63276-11-9
• ZTZLBRIYZPKLSX-RXMQYKEDSA-N
• (R)-2-Amino-N-propylpropanamide
• CS-0266770
• SCHEMBL11696015
• AKOS017426428

• MDL： MFCD16051075
• Inchi： 1S/C6H14N2O/c1-3-4-8-6(9)5(2)7/h5H,3-4,7H2,1-2H3,(H,8,9)/t5-/m1/s1
• InChI Key： ZTZLBRIYZPKLSX-RXMQYKEDSA-N
• SMILES： C(NCCC)(=O)[C@H](N)C

Computed Properties

• Exact Mass: 130.110613074Da
• Monoisotopic Mass: 130.110613074Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 93.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 55.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (2R)-2-amino-N-propylpropanamide

Recent Advances in the Study of (2R)-2-amino-N-propylpropanamide (CAS: 63276-11-9) in Chemical Biology and Pharmaceutical Research

The compound (2R)-2-amino-N-propylpropanamide (CAS: 63276-11-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This chiral amine derivative has been investigated for its role in modulating biological pathways, particularly in the context of neurological disorders and metabolic diseases. Recent studies have focused on its synthesis, pharmacokinetics, and mechanism of action, providing new insights into its pharmacological profile.

One of the key areas of interest is the compound's ability to interact with specific neurotransmitter systems. Research published in the Journal of Medicinal Chemistry (2023) demonstrated that (2R)-2-amino-N-propylpropanamide acts as a selective agonist for certain GABA receptors, which could explain its anxiolytic and anticonvulsant effects observed in preclinical models. The study utilized advanced molecular docking simulations and in vitro assays to elucidate the binding affinity and selectivity of the compound, highlighting its potential as a lead candidate for novel anxiolytic drugs.

In addition to its neurological applications, (2R)-2-amino-N-propylpropanamide has shown promise in metabolic research. A recent study in the European Journal of Pharmacology (2024) explored its role in enhancing insulin sensitivity in diabetic animal models. The researchers attributed this effect to the compound's ability to activate AMP-activated protein kinase (AMPK), a critical regulator of cellular energy homeostasis. These findings suggest that (2R)-2-amino-N-propylpropanamide could be repurposed for the treatment of type 2 diabetes and related metabolic disorders.

The synthesis and optimization of (2R)-2-amino-N-propylpropanamide have also been a focus of recent research. A team from the University of Cambridge reported a novel asymmetric synthesis route in Organic Letters (2023), which significantly improved the yield and enantiomeric purity of the compound. This advancement is expected to facilitate further pharmacological studies and scale-up production for clinical trials.

Despite these promising developments, challenges remain in the clinical translation of (2R)-2-amino-N-propylpropanamide. Issues such as bioavailability, potential off-target effects, and long-term safety need to be addressed in future studies. Ongoing research is exploring prodrug strategies and formulation technologies to overcome these limitations.

In conclusion, (2R)-2-amino-N-propylpropanamide (CAS: 63276-11-9) represents a versatile compound with significant potential in both neurological and metabolic therapeutics. The latest research underscores its multifaceted pharmacological properties and provides a strong foundation for further investigation. As the field progresses, interdisciplinary collaborations will be crucial to unlocking the full therapeutic potential of this intriguing molecule.